Cas no 2223996-33-4 (6-Cyano-N-[1-(1-methyl-1H-pyrazol-5-yl)-3-piperidinyl]-3-pyridinecarboxamide)

• Product Name: 6-Cyano-N-[1-(1-methyl-1H-pyrazol-5-yl)-3-piperidinyl]-3-pyridinecarboxamide
• CAS No: 2223996-33-4
• MF: C₁₆H₁₈N₆O
• MW: 310.35372209549
• CID: 5415037
• PubChem ID: 137864104
• Update Time: 2025-06-08

6-Cyano-N-[1-(1-methyl-1H-pyrazol-5-yl)-3-piperidinyl]-3-pyridinecarboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-26612264
• 2223996-33-4
• 6-Cyano-N-[1-(2-methylpyrazol-3-yl)piperidin-3-yl]pyridine-3-carboxamide
• 6-cyano-N-[1-(1-methyl-1H-pyrazol-5-yl)piperidin-3-yl]pyridine-3-carboxamide
• Z1889676787
• 6-Cyano-N-[1-(1-methyl-1H-pyrazol-5-yl)-3-piperidinyl]-3-pyridinecarboxamide

• Inchi： 1S/C16H18N6O/c1-21-15(6-7-19-21)22-8-2-3-14(11-22)20-16(23)12-4-5-13(9-17)18-10-12/h4-7,10,14H,2-3,8,11H2,1H3,(H,20,23)
• InChI Key： WTNZEXHNCXGSCW-UHFFFAOYSA-N
• SMILES： C1=NC(C#N)=CC=C1C(NC1CCCN(C2N(C)N=CC=2)C1)=O

Computed Properties

• Exact Mass: 310.15420922g/mol
• Monoisotopic Mass: 310.15420922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 86.8Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 607.5±55.0 °C(Predicted)
• pka: 12.76±0.20(Predicted)

Additional information on 6-Cyano-N-[1-(1-methyl-1H-pyrazol-5-yl)-3-piperidinyl]-3-pyridinecarboxamide

Introduction to Compound with CAS No. 2223996-33-4 and Its Applications in Chemical Biology

Compound with the CAS number 2223996-33-4 is a sophisticated molecule that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, formally known as 6-Cyano-N-[1-(1-methyl-1H-pyrazol-5-yl)-3-piperidinyl]-3-pyridinecarboxamide, represents a convergence of advanced organic chemistry and pharmacological innovation. Its molecular structure incorporates several key functional groups that make it a promising candidate for various biological and medicinal applications.

The< strong>6-Cyano group in the molecule contributes to its electronic properties, influencing its reactivity and interaction with biological targets. This feature is particularly intriguing for researchers exploring the development of novel bioactive compounds. The< strong>N-[1-(1-methyl-1H-pyrazol-5-yl)-3-piperidinyl] moiety adds another layer of complexity, providing a scaffold that can be modulated for enhanced specificity and efficacy. This part of the molecule is reminiscent of other bioactive scaffolds that have shown promise in preclinical studies.

The< strong>3-pyridinecarboxamide group is another critical component of this compound, known for its ability to form hydrogen bonds and interact with various biological receptors. Pyridine derivatives have a long history in drug discovery, with numerous examples demonstrating their therapeutic potential. The combination of these structural elements in< strong>6-Cyano-N-[1-(1-methyl-1H-pyrazol-5-yl)-3-piperidinyl]-3-pyridinecarboxamide suggests a multifaceted approach to drug design, potentially targeting multiple pathways or receptors simultaneously.

In recent years, there has been a growing interest in the development of small molecules that can modulate biological processes at the molecular level. This compound has been the subject of several studies aimed at elucidating its mechanism of action and potential therapeutic applications. Preliminary findings indicate that it may have significant utility in the treatment of various diseases, including neurological disorders and inflammatory conditions. The< strong>1-methyl-1H-pyrazol-5-yl group, in particular, has been identified as a key player in its biological activity, contributing to its binding affinity and selectivity.

The< strong>piperidinyl moiety is another important structural feature that has been extensively studied. Piperidine derivatives are known for their versatility in drug design, with examples ranging from antipsychotics to antivirals. The presence of this group in< strong>6-Cyano-N-[1-(1-methyl-1H-pyrazol-5-yl)-3-piperidinyl]-3-pyridinecarboxamide suggests that it may exhibit similar therapeutic profiles, making it a valuable asset in the pharmacopeia.

The< strong>cyanopyridinecarboxamide scaffold has also been explored in other contexts, including the development of agrochemicals and materials science. However, its application in pharmaceuticals remains relatively uncharted territory. This compound represents an opportunity to bridge this gap by leveraging the known properties of these functional groups to develop novel therapeutics.

The synthesis of< strong>6-Cyano-N-[1-(1-methyl-1H-pyrazol-5-yl)-3-piperidinyl]-3-pyridinecarboxamide presents several challenges due to its complex structure. However, advances in synthetic chemistry have made it increasingly feasible to construct such molecules with high precision. Techniques such as multi-step organic synthesis, coupled with modern catalytic methods, have enabled researchers to access this compound efficiently.

In conclusion, compound with CAS No.< strong>2223996-33-4, specifically< strong>6-Cyano-N-[1-(1-methyl-1H-pyrazol-5-yl)-3-piperidinyl]-3-pyridinecarboxamide, represents a significant advancement in chemical biology. Its unique structural features and promising biological activity make it a valuable tool for researchers exploring new therapeutic strategies. As further studies continue to uncover its potential applications, this compound is poised to play a crucial role in the development of next-generation pharmaceuticals.